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Compound of Interest

(4-(Methoxycarbonyl)-3-
Compound Name:
nitrophenyl)boronic acid

Cat. No.: B591704

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of (4-
(Methoxycarbonyl)-3-nitrophenyl)boronic acid, a compound of interest in organic synthesis
and medicinal chemistry.

Chemical Identity and Molecular Formula

(4-(Methoxycarbonyl)-3-nitrophenyl)boronic acid is an aromatic boronic acid derivative. Its
structure consists of a phenylboronic acid core substituted with a methoxycarbonyl group at the
4-position and a nitro group at the 3-position. Based on this structure, the molecular formula is
determined to be CsHsBNOe.

A closely related isomer, 3-(Methoxycarbonyl)-5-nitrophenylboronic acid, shares the same
molecular formula and, consequently, the same molecular weight[1].

Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for (4-(Methoxycarbonyl)-3-nitrophenyl)boronic acid is detailed below.

Atomic Composition and Weights
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The following table summarizes the atomic composition of the molecule and the standard
atomic weights of each element.

Atomic Weight  Total Weight (
Element Symbol Count

(g/mol) g/mol )
Carbon C 8 12.011 96.088
Hydrogen H 8 1.008 8.064
Boron B 1 10.811 10.811
Nitrogen N 1 14.007 14.007
Oxygen O 6 15.999 95.994
Total 24 224.964

Calculated Molecular Weight

Based on the atomic weights, the molecular weight of (4-(Methoxycarbonyl)-3-
nitrophenyl)boronic acid is 224.96 g/mol [1].

Logical Workflow for Molecular Weight
Determination

The following diagram illustrates the logical process for determining the molecular weight of the
compound from its chemical name.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b591704?utm_src=pdf-body
https://www.benchchem.com/product/b591704?utm_src=pdf-body
https://www.chemimpex.com/products/40218
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Name:
(4-(Methoxycarbonyl)-3-nitrophenyl)boronic acid

nalysis

Structural Interpretation:
Phenylboronic acid with
-COOCH3 at C4 and -NO2 at C3

tom Count

Molecular Formula Determination:
C8H8BNO6

Input
Summation of Atomic Weights:
(8C) + (8H) + (1B) + (1N) + (6*O)

alculation

Click to download full resolution via product page

Figure 1. Logical workflow for calculating the molecular weight.

Experimental Protocols

The determination of molecular weight for a specific chemical entity like (4-
(Methoxycarbonyl)-3-nitrophenyl)boronic acid is a computational process based on its
elemental composition and standard atomic weights. As such, experimental protocols for its
determination are not applicable in this context. The standard method for experimental
verification of molecular weight is mass spectrometry.

Disclaimer: This document is intended for informational purposes for a scientific audience. The

provided data is based on established chemical principles and available data for isomeric
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compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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